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Compound of Interest

1,4-Diacetoxy-2,3-
Compound Name: ,
dicyanobenzene

Cat. No.: B160749

An In-depth Technical Guide to (4-acetyloxy-2,3-dicyanophenyl) acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-acetyloxy-2,3-dicyanophenyl)
acetate, a versatile chemical intermediate. The document details its chemical identity,
physicochemical properties, synthesis protocols, and significant applications in research and
development, with a particular focus on its relevance to the fields of materials science and drug
discovery.

Chemical Identity and Properties

(4-acetyloxy-2,3-dicyanophenyl) acetate, commonly known by several synonyms, is a key
organic compound. Its formal IUPAC name is (4-acetyloxy-2,3-dicyanophenyl) acetate[1]. It is
also referred to as 1,4-Diacetoxy-2,3-dicyanobenzene, 2,3-Dicyano-1,4-hydroquinone
diacetate, and 3,6-diacetoxyphthalonitrile[2][3].

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source

(4-acetyloxy-2,3-
IUPAC Name _ [1]
dicyanophenyl) acetate

CAS Number 83619-73-2 [1][2]
Molecular Formula C12HsN204 [11[2]
Molecular Weight 244.20 g/mol [1]
Purity >98% [3]
Storage Temperature -20°C [2]

_ CC(=0)0OC1=C(C(=C(C=C1)0O
Canonical SMILES [3]
C(=0)C)C#N)C#N

INChI=1S/C12H8N204/c1-
7(15)17-11-3-4-12(18-

InChl [1]
8(2)16)10(6-14)9(11)5-13/h3-

4H,1-2H3

Synthesis and Experimental Protocols

The synthesis of (4-acetyloxy-2,3-dicyanophenyl) acetate typically involves the acetylation of its
precursor, 2,3-Dicyanohydroquinone (DCHQ), also known as 3,6-dihydroxyphthalonitrile[4][5].
DCHQ itself is a valuable building block in organic synthesis[5].

Synthesis of the Precursor: 2,3-Dicyanohydroquinone
(DCHQ)

Reaction: Oxidative cyanation of 2,3-Diaminophenol.
Protocol:

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic
stirrer and a reflux condenser.
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Reagents: Dissolve 2,3-Diaminophenol in a suitable solvent. Prepare separate solutions of
an oxidizing agent (e.g., ammonium persulfate) and a cyanide source (e.g., sodium cyanide).

Reaction Execution: Under controlled temperature, add the oxidizing agent and cyanide
source to the solution of 2,3-Diaminophenol. The reaction involves the oxidation of the amino
groups, which are subsequently substituted by cyanide ions via nucleophilic attack[5].

Work-up and Purification: Upon completion, the reaction mixture may contain regioisomers,
necessitating purification. Quench the reaction carefully, followed by extraction with an
appropriate organic solvent. The crude product is then purified using column
chromatography to isolate the desired 2,3-Dicyanohydroquinone[5].

Acetylation of 2,3-Dicyanohydroquinone (DCHQ) to yield
(4-acetyloxy-2,3-dicyanophenyl) acetate

Reaction: Esterification of the hydroxyl groups of DCHQ.

Protocol:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
condenser, add the purified 2,3-Dicyanohydroquinone.

Reagents: Add an excess of an acetylating agent, such as acetic anhydride or acetyl
chloride. A catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine) can
be used to facilitate the reaction.

Reaction Conditions: Gently heat the reaction mixture to reflux and maintain for a period
sufficient for complete conversion, typically monitored by Thin Layer Chromatography (TLC).

Work-up and Purification: After cooling to room temperature, carefully pour the reaction
mixture into cold water to precipitate the product and hydrolyze any remaining acetic
anhydride. Filter the solid product, wash thoroughly with water, and dry under vacuum. The
crude product can be further purified by recrystallization from a suitable solvent like ethanol
to yield pure (4-acetyloxy-2,3-dicyanophenyl) acetate.

Key Applications in Research and Development
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(4-acetyloxy-2,3-dicyanophenyl) acetate is a valuable intermediate with applications in
materials science and as a precursor to important chemical reagents.

e Precursor for Phthalocyanine Dyes: This compound is a key intermediate in the synthesis of
phthalocyanine dyes[3]. Phthalocyanines are large, aromatic macrocyclic compounds with
diverse applications, including as pigments, in photodynamic therapy, and as catalysts.

» Fluorescent Dye Development: Its structural properties make it suitable for the development
of fluorescent dyes[3]. Such dyes are critical tools in biological imaging and high-throughput
screening, which are integral to modern drug discovery processes.

e Semiconductor Research: The electronic properties of its derivatives are of interest in
semiconductor research, contributing to the development of novel optical and electronic
materials[3].

¢ Synthesis of DDQ: Its precursor, 2,3-Dicyanohydroquinone, is the direct starting material for
the synthesis of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[5][6]. DDQ is a powerful
and widely used oxidizing agent in organic chemistry for dehydrogenation reactions[7].

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis workflow and the role of (4-acetyloxy-2,3-
dicyanophenyl) acetate as a chemical intermediate.
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Caption: Synthesis workflow for (4-acetyloxy-2,3-dicyanophenyl) acetate.
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Caption: Key application pathways for the target compound.

Safety and Handling

The precursor, 2,3-Dicyanohydroquinone, is classified as harmful and may cause skin, eye,
and respiratory irritation[5]. It is recommended to handle this compound and its derivatives with
appropriate personal protective equipment, including gloves and eye protection, in a well-
ventilated area[5]. The synthesis and handling of cyanide-containing compounds require
extreme caution due to their high toxicity. All experimental work should be conducted in
accordance with institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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